(1S,2S,3R,7S,8R,9R,10S,14R)-5,12-diazapentacyclo[7.5.2.02,8.03,7.010,14]hexadec-15-ene-4,6,11,13-tetrone

• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• IUPAC Name: (1S,2S,3R,7S,8R,9R,10S,14R)-5,12-diazapentacyclo[7.5.2.02,8.03,7.010,14]hexadec-15-ene-4,6,11,13-tetrone
• InChI: InChI=1S/C14H12N2O4/c17-11-7-3-1-2-4(8(7)12(18)15-11)6-5(3)9-10(6)14(20)16-13(9)19/h1-10H,(H,15,17,18)(H,16,19,20)/t3-,4+,5-,6+,7+,8-,9+,10-
• InChI Key: DRCJGCOYHLTVNR-YJEJVTBQSA-N
• Isomeric SMILES: C1=C[C@H]2[C@H]3[C@@H]([C@@H]1[C@H]4[C@@H]2C(=O)NC4=O)[C@H]5[C@@H]3C(=O)NC5=O
• Canonical SMILES: C1=CC2C3C(C1C4C2C(=O)NC4=O)C5C3C(=O)NC5=O
• solubility: p- dioxane slightly soluble (mg/mL); Aqueous NaOH (2 moles NaOH per mole of compound) > 20 (mg/mL)
• synonyms: 3a,3b,4,4a,7a,8a,8b-octahydro-4,8-ethenopyrrolo(3',4':3,4)cyclobut(1,2-f)isoindole-1,3,5,7(2H,6H)-tetrone; mitindomide; NSC 284356; NSC-284356; tricyclo(4.2.2.0(2,5))dec-9-ene-3,4,7,8-tetracarboxylic acid diimide

Description

Mitindomide is a bisdioxopiperazines analog with antineoplastic activity. Mitinomide inhibits topoisomerase II and slowly promotes DNA-interstrand cross-linking, thereby inhibiting DNA repair, RNA and protein synthesis. This agent acts without increasing topoisomerase II-DNA covalent cleavable complex formation, as do most topoisomerase inhibitors. (NCI04)

Scientific Research Applications

Anticancer Activity

A notable application of similar compounds includes their use in cancer research. For instance, a series of compounds synthesized using hetero-Diels-Alder reactions, including structures similar to the requested compound, demonstrated significant anticancer activity. Compounds such as 5c and 5d showed distinctive selectivity against leukemia, with high sensitivity in certain leukemia cell lines (Atamanyuk, Zimenkovsky, & Lesyk, 2008).

Stereochemistry and Macrocyclic Ligands

Research on N2P2 macrocyclic ligands, which are structurally related to the queried compound, highlights the importance of stereochemistry in chemical synthesis. These studies shed light on the complexity of macrocyclization reactions and their significance in developing compounds with specific properties (Bigler, Otth, & Mezzetti, 2014).

Photochromic Behavior

Compounds structurally related to the one have been studied for their photochromic properties, particularly in the solid state. These compounds, such as various 1,3-diazabicyclo[3.1.0]hex-3-ene derivatives, form colored, stable materials under UV radiation, making them of interest in the field of 'intelligent materials' (Mahmoodi, Zanjanchi, & Kiyani, 2004).

Antibacterial Activity

Similarly structured compounds have shown promising antibacterial activities. For example, a group of Schiff bases derived from related compounds exhibited significant antibacterial activities against common bacterial strains like Staphylococcus aureus and Escherichia coli (Li, Song, Shang, Rao, & Gao, 2013).